Cas no 145602-87-5 (3-amino-1-benzyl-pyrrolidine-3-carboxylic acid)

• Product Name: 3-amino-1-benzyl-pyrrolidine-3-carboxylic acid
• CAS No: 145602-87-5
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• MDL: MFCD06410530
• CID: 135845
• PubChem ID: 10857011
• Update Time: 2025-05-20

3-amino-1-benzyl-pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-benzylpyrrolidine-3-carboxamide
• 3-AMINO-1-BENZYL-3-PYRROLIDINECARBOXYLIC ACID
• 3-Amino-1-benzyl-pyrrolidine-3-carboxylic acid
• 3-Amino-1-benzylpyrrolidine-3-carboxylic acid
• 3-Pyrrolidinecarboxylicacid, 3-amino-1-(phenylmethyl)-
• 3-AMINO-1-BENZYLPYRROLIDINE-3-CARBOXYLIC ACID-2HBr
• IXBOFOMZFVXPTF-UHFFFAOYSA-N
• SBB053383
• TRA0032403
• NE25616
• VP60227
• AB24553
• SY014502
• AB0022338
• ST24028377
• W3180
• A50030
• 3-Amino-1-(b
• 3-amino-1-benzyl-pyrrolidine-3-carboxylic acid

• MDL： MFCD06410530
• Inchi： 1S/C12H16N2O2/c13-12(11(15)16)6-7-14(9-12)8-10-4-2-1-3-5-10/h1-5H,6-9,13H2,(H,15,16)
• InChI Key： IXBOFOMZFVXPTF-UHFFFAOYSA-N
• SMILES： OC(C1(CN(CC2C=CC=CC=2)CC1)N)=O

Computed Properties

• Exact Mass: 220.12100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 264
• Topological Polar Surface Area: 66.6

Experimental Properties

• Density: 1.982
• Boiling Point: 371.22℃ at 760mmHg
• Flash Point: 178.308℃
• PSA: 66.56000
• LogP: 1.31260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-amino-1-benzyl-pyrrolidine-3-carboxylic acid

3-Amino-1-Benzyl-Pyrrolidine-3-Carboxylic Acid: A Comprehensive Overview

3-Amino-1-benzyl-pyrrolidine-3-carboxylic acid (CAS No. 145602-87-5) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, with its unique structure and potential bioactivity, has become a subject of extensive research, particularly in drug discovery and development. In this article, we will delve into the properties, synthesis, applications, and the latest advancements related to this compound.

The chemical structure of 3-amino-1-benzyl-pyrrolidine-3-carboxylic acid is characterized by a pyrrolidine ring, which is a five-membered nitrogen-containing heterocycle. The amino group (-NH2) and the carboxylic acid group (-COOH) are both attached to the third carbon of the pyrrolidine ring, while a benzyl group (-CH2-C6H5) is attached to the first carbon. This arrangement imparts the molecule with unique electronic and steric properties, making it an interesting candidate for various chemical and biological studies.

Recent studies have highlighted the potential of 3-amino-1-benzyl-pyrrolidine-3-carboxylic acid as a precursor for drug development. Its ability to form hydrogen bonds due to the presence of -NH2 and -COOH groups makes it suitable for interactions with biological targets such as enzymes and receptors. Researchers have explored its role in inhibiting certain enzymes, which could lead to novel therapeutic agents for diseases such as cancer and neurodegenerative disorders.

The synthesis of 3-amino-1-benzyl-pyrrolidine-3-carboxylic acid involves a series of well-defined organic reactions. One common approach includes the cyclization of amino acids or related compounds under specific conditions to form the pyrrolidine ring. The introduction of the benzyl group typically involves nucleophilic substitution or coupling reactions, depending on the starting materials used.

In terms of applications, 3-amino-1-benzyl-pyrrolidine-3-carboxylic acid has shown promise in peptide synthesis and as a building block for more complex molecules. Its ability to participate in various coupling reactions makes it valuable in medicinal chemistry for constructing bioactive compounds with desired pharmacokinetic properties.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of 3-amino-1-benzyl-pyrrolidine-3-carboxylic acid more accurately. By using molecular docking studies and quantum mechanical calculations, scientists can better understand how this compound interacts with biological targets at the molecular level.

In conclusion, 3-amino-1-benzyl-pyrrolidine-3-carboxylic acid (CAS No. 145602-87-5) is a versatile compound with significant potential in various areas of chemistry and pharmacology. Its unique structure, combined with recent research findings, positions it as a key player in drug discovery and development efforts.